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Compound of Interest

Compound Name: L-Pyroglutamic acid-13C5

Cat. No.: B12365748 Get Quote

Immediate Safety and Logistical Information for Laboratory Professionals

The proper disposal of L-Pyroglutamic acid-13C5 is crucial for maintaining a safe laboratory

environment and ensuring regulatory compliance. As L-Pyroglutamic acid-13C5 is labeled

with a stable, non-radioactive isotope (Carbon-13), its disposal protocol is governed by its

chemical properties rather than any radiological hazard.[1][2] The procedures are the same as

for the unlabeled compound.[1] This guide provides a clear, step-by-step process for its safe

handling and disposal.

Key Chemical and Safety Data
Before handling, it is essential to be aware of the properties of L-Pyroglutamic acid. This

information dictates the required safety measures and disposal pathway.
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Property Data Reference

CAS Number
55443-56-6 (for 13C5 labeled)

98-79-3 (for unlabeled)
[3]

Molecular Formula ¹³C₅H₇NO₃ [3]

Physical State Solid, crystalline powder [4][5]

Solubility Soluble in cold and hot water [4]

Primary Health Hazards

Causes skin irritation, serious

eye damage, and may cause

respiratory irritation

[5][6]

Acute Oral Toxicity (LD50) >1000 mg/kg (Rat) [4]

Environmental Hazards

Slightly hazardous for water;

large quantities should not

reach groundwater or sewage

systems

[6]

Transport Regulations

Not regulated as a hazardous

material for transport (ADR-

RID, IMDG, ICAO-IATA)

[4]

Step-by-Step Disposal Protocol
This protocol outlines the process from initial waste generation to final pickup. Adherence to

your institution's specific Environmental Health & Safety (EHS) guidelines is mandatory.

Step 1: Personal Protective Equipment (PPE)
Before handling L-Pyroglutamic acid-13C5 for disposal, ensure you are wearing the

appropriate PPE to mitigate risks of skin, eye, and respiratory irritation.[4][5]

Eye Protection: Wear splash goggles or safety glasses.

Hand Protection: Use chemically resistant gloves (e.g., nitrile). Inspect gloves before use

and use proper removal technique.
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Body Protection: Wear a standard laboratory coat.

Respiratory Protection: If there is a risk of generating dust, use a respirator. Ensure

adequate ventilation in the handling area.[4]

Step 2: Waste Segregation
Proper segregation is the foundation of safe chemical waste management.[7][8]

Identify as Solid Chemical Waste: L-Pyroglutamic acid-13C5 waste, including contaminated

gloves, weigh boats, and paper towels, should be classified as solid chemical waste.

Maintain Separation:

DO NOT mix with radioactive waste.[1][2]

DO NOT mix with liquid waste streams. Keep solids and liquids separate.[7]

DO NOT dispose of in regular trash or biohazard bags.

Keep separate from incompatible materials, such as strong oxidizing agents.[9]

Step 3: Waste Collection and Containment
Select a Container: Use a designated, leak-proof waste container that is compatible with the

chemical. A robust, sealable plastic or glass container is appropriate.[7][10] The container

must be in good condition, free from damage or deterioration.[11]

Label the Container: Clearly label the container with a hazardous waste tag before any

waste is added. The label must include:

The full chemical name: "L-Pyroglutamic acid-13C5"

The words "Hazardous Waste"

A clear indication of the contents (e.g., "Solid Waste")

Associated hazards (e.g., "Irritant")
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Collect the Waste:

For spills of solid powder, carefully sweep or shovel the material into the designated waste

container to avoid creating dust.[9][12]

Place any contaminated disposables (e.g., gloves, wipes, plasticware) directly into the

container.

Keep Container Closed: The waste container must be kept tightly sealed at all times, except

when adding waste.[8][13]

Step 4: Storage in a Satellite Accumulation Area (SAA)
Designated Storage: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA).[8][13] This area must be at or near the point of generation and

under the control of laboratory personnel.[11]

Segregated Storage: Within the SAA, ensure the container is stored away from incompatible

chemicals.[8]

Secondary Containment: It is best practice to place the waste container in a secondary

containment tray to prevent spills or leaks from spreading.[7]

Step 5: Arranging for Final Disposal
Contact EHS: Once the container is full or ready for disposal, contact your institution's

Environmental Health & Safety (EHS) department or the designated chemical waste

management service.

Follow Official Procedures: Disposal must be carried out in accordance with all federal, state,

and local environmental regulations.[4][14] Only a licensed hazardous waste company can

transport and dispose of the material.[1]

Prohibited Disposal Methods:

DO NOT dispose of L-Pyroglutamic acid-13C5 down the drain.[6][13]

DO NOT place in the regular trash.[11]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of L-Pyroglutamic acid-13C5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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